Cas no 1341533-71-8 (3-{1-(bromomethyl)-4-methylcyclohexyloxy}oxolane)

• Product Name: 3-{1-(bromomethyl)-4-methylcyclohexyloxy}oxolane
• CAS No: 1341533-71-8
• MF: C₁₂H₂₁BrO₂
• MW: 277.19794344902
• CID: 6192595
• PubChem ID: 63558069
• Update Time: 2025-06-11

3-{1-(bromomethyl)-4-methylcyclohexyloxy}oxolane Chemical and Physical Properties

Names and Identifiers

• 3-{1-(bromomethyl)-4-methylcyclohexyloxy}oxolane
• 1341533-71-8
• EN300-1133805
• AKOS012867025
• 3-{[1-(bromomethyl)-4-methylcyclohexyl]oxy}oxolane
• 3-((1-(Bromomethyl)-4-methylcyclohexyl)oxy)tetrahydrofuran
• CS-0283252

• Inchi： 1S/C12H21BrO2/c1-10-2-5-12(9-13,6-3-10)15-11-4-7-14-8-11/h10-11H,2-9H2,1H3
• InChI Key： LQAWQTWIWXHKCG-UHFFFAOYSA-N
• SMILES： BrCC1(CCC(C)CC1)OC1COCC1

Computed Properties

• Exact Mass: 276.07249g/mol
• Monoisotopic Mass: 276.07249g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 18.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes Oxolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes

Additional information on 3-{1-(bromomethyl)-4-methylcyclohexyloxy}oxolane

Professional Introduction to Compound with CAS No. 1341533-71-8 and Product Name: 3-{1-(bromomethyl)-4-methylcyclohexyloxy}oxolane

The compound with the CAS number 1341533-71-8 and the product name 3-{1-(bromomethyl)-4-methylcyclohexyloxy}oxolane represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered attention for its potential applications in drug development and molecular synthesis. The presence of a bromomethyl group and a methylcyclohexyloxy moiety in its structure suggests versatile reactivity, making it a valuable intermediate in organic synthesis and medicinal chemistry.

Recent research has highlighted the importance of oxolane derivatives in the design of novel therapeutic agents. The oxolane ring, a five-membered heterocycle containing an oxygen atom, is known for its stability and ability to mimic other functional groups, such as epoxides. This characteristic makes oxolane-based compounds particularly useful in the development of prodrugs and bioactive molecules. The specific modification of 3-{1-(bromomethyl)-4-methylcyclohexyloxy}oxolane with a bromomethyl substituent enhances its utility as a synthetic building block, enabling further functionalization through cross-coupling reactions and nucleophilic substitutions.

In the realm of pharmaceutical research, the compound’s structural features have been explored for their potential to interact with biological targets. The cyclohexyl ring, particularly when substituted with a methyl group, contributes to steric hindrance and lipophilicity, which are critical factors in drug design. This structural motif is often employed to improve pharmacokinetic properties, such as solubility and membrane permeability. Additionally, the bromomethyl group serves as a reactive handle, facilitating the introduction of diverse functional groups into the molecule.

One of the most compelling aspects of 3-{1-(bromomethyl)-4-methylcyclohexyloxy}oxolane is its role in the synthesis of complex organic molecules. Researchers have leveraged its reactivity to develop novel scaffolds for drug candidates targeting various diseases. For instance, studies have demonstrated its utility in constructing heterocyclic compounds that exhibit antimicrobial and anti-inflammatory properties. The oxolane core provides a stable platform for further derivatization, allowing chemists to explore a wide range of chemical modifications.

The compound’s potential is further underscored by its compatibility with modern synthetic methodologies. Advances in catalytic systems have enabled efficient transformations of 3-{1-(bromomethyl)-4-methylcyclohexyloxy}oxolane, making it accessible for large-scale production. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in introducing new functional groups while maintaining the integrity of the oxolane ring. These methodologies are essential for producing high-purity compounds suitable for preclinical and clinical studies.

From a medicinal chemistry perspective, the structural features of 3-{1-(bromomethyl)-4-methylcyclohexyloxy}oxolane offer insights into how molecular design can influence biological activity. The combination of lipophilicity provided by the cyclohexyl group and electrophilicity introduced by the bromomethyl moiety creates a balance that can enhance binding affinity to biological targets. This balance is crucial for developing drugs that are both effective and well-tolerated by patients.

Recent publications have begun to explore the mechanistic aspects of 3-{1-(bromomethyl)-4-methylcyclohexyloxy}oxolane in vitro and in vivo models. These studies aim to elucidate how structural modifications affect biological outcomes, providing a foundation for rational drug design. By understanding these relationships, researchers can optimize synthetic pathways to produce derivatives with enhanced therapeutic potential. The compound’s versatility makes it an attractive candidate for further investigation across multiple therapeutic areas.

The future prospects of 3-{1-(bromomethyl)-4-methylcyclohexyloxy}oxolane are promising, particularly as synthetic methodologies continue to evolve. Innovations in flow chemistry and automated synthesis have made it possible to produce complex molecules more efficiently than ever before. These advancements will likely accelerate the discovery and development of new drugs derived from this compound. Additionally, collaborations between academic institutions and pharmaceutical companies will be essential in translating laboratory findings into clinical applications.

In conclusion, 3-{1-(bromomethyl)-4-methylcyclohexyloxy}oxolane (CAS No. 1341533-71-8) represents a significant contribution to pharmaceutical chemistry. Its unique structural features and reactivity make it a valuable tool for drug development and molecular synthesis. As research continues to uncover new applications for this compound, it is expected to play an increasingly important role in the discovery of novel therapeutic agents.